![molecular formula C12H14ClNO3S B2429106 (3-Chlorophenyl)(3-(methylsulfonyl)pyrrolidin-1-yl)methanone CAS No. 1795303-75-1](/img/structure/B2429106.png)
(3-Chlorophenyl)(3-(methylsulfonyl)pyrrolidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3-Chlorophenyl)(3-(methylsulfonyl)pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C12H14ClNO3S and its molecular weight is 287.76. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Process Development and Synthesis : A study details the synthesis of similar compounds, focusing on process development and optimization. It describes the creation of intermediates with high yields and purity, emphasizing process efficiency and greenness (Kopach et al., 2010).
Anticancer and Antimicrobial Applications : Research on related heterocyclic compounds indicates significant potential in anticancer and antimicrobial applications. The study demonstrates the compounds' effectiveness against cancer cell lines and pathogenic strains, suggesting their utility in developing new pharmaceutical drugs (Katariya et al., 2021).
Isomorphism in Heterocyclic Analogues : A study on isomorphous structures including chloro- and methyl-substituted compounds focuses on their structural analysis and the chlorine-methyl exchange rule. This research provides insights into the molecular structure and disorder of these compounds (Swamy et al., 2013).
Herbicidal and Insecticidal Activities : Another study explores the biological activity of N-phenylpyrazolyl aryl methanones derivatives, showing that some compounds exhibit favorable herbicidal and insecticidal activities. This suggests potential applications in agriculture (Wang et al., 2015).
Molecular Docking and Antimicrobial Activity : Research on similar molecules highlights their antimicrobial properties and their potential as pharmaceutical drugs. Molecular docking studies provide insights into the compounds' interactions and effectiveness against microbe resistance (Sivakumar et al., 2021).
Reactivity Studies : A study on the reactivity of related compounds towards sulfur- and oxygen-containing nucleophiles provides valuable information for further functionalization and development of new compounds (Pouzet et al., 1998).
Structural Analysis : Structural analysis of similar compounds offers insights into their molecular configuration, essential for understanding their physical and chemical properties (Lakshminarayana et al., 2009).
Mechanism of Action
Target of Action
Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .
Mode of Action
It can be inferred from related compounds that it may interact with its targets, leading to changes at the molecular level that result in its biological activity .
Biochemical Pathways
Similar compounds, such as indole derivatives, have been shown to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may affect a variety of biochemical pathways.
Pharmacokinetics
It is known that the introduction of heteroatomic fragments in drug molecules, such as nitrogen in pyrrolidine, is a useful tool for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .
Result of Action
Based on the biological activities of similar compounds, it can be inferred that the compound may have a broad spectrum of biological effects .
Action Environment
It is known that the spatial orientation of substituents in pyrrolidine compounds can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
Properties
IUPAC Name |
(3-chlorophenyl)-(3-methylsulfonylpyrrolidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO3S/c1-18(16,17)11-5-6-14(8-11)12(15)9-3-2-4-10(13)7-9/h2-4,7,11H,5-6,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKWYRAPUNLEPGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1CCN(C1)C(=O)C2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.